Cas no 74805-91-7 (Methylophiopogonanone B)

• Product Name: Methylophiopogonanone B
• CAS No: 74805-91-7
• MF: C₁₉H₂₀O₅
• MW: 328.359106063843
• CID: 571995
• PubChem ID: 329770135
• Update Time: 2025-04-19

Methylophiopogonanone B Chemical and Physical Properties

Names and Identifiers

• Methylophiopogonanone B
• 4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-3-[(4-methoxyphenyl)methyl]-6,8-dimethyl-, (3R)-
• 4H-1-Benzopyran-4-one,2,3-dihydro-5,7-dihydroxy-3-[(4-methoxyphenyl)methyl]-6,8-dimethyl-, (3R...
• 2-nitrophenylacetic acid methyl ester
• Methyl o-nitrophenylacetate
• (3R)-2,3-Dihydro-5,7-dihydroxy-3-[(4-methoxyphenyl)methyl]-6,8-dimethyl-4H-1-benzopyran-4-one
• NE-IV
• R-Methylophiopogonanone B
• [ "" ]
• Methylophiopogonanone B, analytical standard
• Y0136
• (3R)-5,7-Dihydroxy-3-(4-methoxybenzyl)-6,8-dimethyl-2,3-dihydro-4 H-chromen-4-one
• (3R)-3-(4-Methoxybenzyl)-5,7-dihydroxy-6,8-dimethyl-2,3-dihydro-4H-1-benzopyran-4-one
• A865798
• HY-N2438
• MethylophiopogonanoneB
• AKOS032948998
• 74805-91-7
• DTXSID101313976
• CS-0022656
• CHEMBL1098293
• 8-Methylophiopogonanone B
• MFCD20487835
• (3R)-5,7-dihydroxy-3-[(4-methoxyphenyl)methyl]-6,8-dimethyl-2,3-dihydrochromen-4-one
• AC-34356
• MS-24920
• (-)-Methylophiopogonanone B
• (3R)-5,7-DIHYDROXY-3-[(4-METHOXYPHENYL)METHYL]-6,8-DIMETHYL-2,3-DIHYDRO-1-BENZOPYRAN-4-ONE
• DA-75497

• MDL： MFCD20487835
• Inchi： 1S/C19H20O5/c1-10-16(20)11(2)19-15(17(10)21)18(22)13(9-24-19)8-12-4-6-14(23-3)7-5-12/h4-7,13,20-21H,8-9H2,1-3H3/t13-/m1/s1
• InChI Key： UFMAZRUMVFVHLY-CYBMUJFWSA-N
• SMILES： O1C2C(C)=C(C(C)=C(C=2C([C@@H](C1)CC1C=CC(=CC=1)OC)=O)O)O

Computed Properties

• Exact Mass: 328.13100
• Monoisotopic Mass: 328.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76
• Molecular Weight: 328.4
• XLogP3: 3.9

Experimental Properties

• Color/Form: Powder
• Density: 1.285
• Melting Point: No data available
• Boiling Point: 554.5℃ at 760mmHg
• Flash Point: 201.5±23.3 °C
• PSA: 75.99000
• LogP: 3.15720
• Optical Activity: [α]/D -17.5±1.5°, c = 0.1 in DMSO

Methylophiopogonanone B Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Homoisoflavonoids Homoisoflavans Homoisoflavanones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Homoisoflavonoids Homoisoflavanones
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone